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Compound of Interest

Compound Name: 12-Ethoxy-12-oxododecanoic acid
CAS No.: 66003-63-2
Cat. No.: B1139931
Get Quote
. J

Executive Analysis: The C12 Advantage

12-Ethoxy-12-oxododecanoic acid (Formula:

) serves as a critical bifunctional linker in advanced biomaterials. Unlike standard dicarboxylic
acids (e.g., Dodecanedioic acid) used in bulk Nylon 6,12, this mono-ethyl ester derivative offers
orthogonal reactivity:

¢ Free Carboxylic Acid (

): Available for immediate amide coupling (e.g., to amine-functionalized drugs or nanoparticle
surfaces).

o Ethyl Ester (

): Acts as a latent reactive group (protected carboxyl) or a hydrophobic tail that modulates
polymer crystallinity and degradation rates.

Core Value Proposition
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In drug delivery and tissue engineering, polyamides derived from this C12 monomer exhibit a
"Goldilocks" mechanical profile:

» Superior Flexibility: The long aliphatic chain (
spacer) reduces crystallinity compared to

analogues (PA 6), imparting flexibility vital for soft tissue scaffolds.

» Hydrolytic Stability: The hydrophobic backbone resists rapid degradation, offering sustained
drug release profiles superior to PLGA.

o Micromechanical Toughness: As a nanocoating, it provides a shear-resistant shell for
magnetic nanoparticles (MNPs) used in hyperthermia and MRI.

Comparative Performance Guide

The following table contrasts C12-Polyamide derivatives (synthesized via 12-Ethoxy-12-
oxododecanoic acid) against industry-standard alternatives: PLGA (Poly(lactic-co-glycolic
acid)) and Medical Grade PA 12 (Nylon 12).

Table 1: Mechanical & Physicochemical Comparison[1]

[2]
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Feature

C12-Ethoxy-
Polyamide (Target)

PLGA (50:50)

Medical PA 12 (Bulk)

Primary Application

Nanocarrier Shells,
Soft Tissue Scaffolds

Biodegradable

Sutures, Depots

Catheters, Tubing

Elastic Modulus

0.8 — 1.2 GPa (Semi-
Flexible)

2.0-4.0GPa
(Stiff/Brittle)

1.2 - 1.5 GPa (Tough)

Elongation at Break

150 - 300% (High
Ductility)

3—-10% (Low)

200 — 400% (Very
High)

Water Absorption Low (< 1.0%) High (Rapid Swelling) Low (0.25%)
Degradation Surface Erosion Bulk Erosion (Acid

) ) ) ) Non-Degradable
Mechanism (Enzymatic/Hydrolytic)  Autocatalysis)

Micromechanical
Stability

High (Resists shear in
blood flow)

Moderate (Prone to

fragmentation)

High

Biological Half-Life

Weeks to Months

(Tunable via Ester)

Days to Weeks

Permanent

Key Insight: The C12-Ethoxy derivative outperforms PLGA in applications requiring mechanical

resilience (e.q., circulating nanoparticles) without the permanent persistence of PA 12. Its

degradation products (dodecanedioic acid derivatives) are less acidic than PLGA's

lactate/glycolate, reducing inflammation at the implant site.

Mechanistic Pathways & Synthesis Logic

The utility of 12-Ethoxy-12-oxododecanoic acid lies in its transformation into functionalized

polyamide coatings. The workflow below illustrates its conversion from a raw precursor to a

bioactive nanocarrier shell.
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Figure 1: Synthesis & Functionalization Workflow

This diagram details the activation of the C12 mono-ester, its conjugation to a payload
(Dopamine/Drug), and subsequent polymerization/grafting onto a magnetic core.

Click to download full resolution via product page

Caption: Step-wise conversion of C12-Ethoxy precursor into a mechanically robust polyamide
nanoshell.

Validated Experimental Protocol

Obijective: Synthesis of a C12-Polyamide functionalized coating for magnetic nanoparticles
(MNPs). This protocol ensures the formation of a mechanically stable shell that prevents
aggregation.

Reagents:

12-Ethoxy-12-oxododecanoic acid (Precursor)

1,1'-Carbonyldiimidazole (CDI) (Activator)

Anhydrous Tetrahydrofuran (THF)[1]

Dopamine Hydrochloride (Anchor molecule)[1]
Protocol Steps:
e Activation:

o Dissolve 1.00 g (3.87 mmol) of 12-Ethoxy-12-oxododecanoic acid in 30 mL of
anhydrous THF under a nitrogen atmosphere.
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o Slowly add 0.99 g (6.17 mmol) of CDI.

o Mechanism:[2][1][3][4] CDI reacts with the carboxylic acid to form an active acyl imidazole
intermediate.

evolution will be observed.
o Stir for 1.5 hours at room temperature.

e Coupling (Amide Bond Formation):

o

Prepare a suspension of Dopamine HCI (0.73 g) and Pyridine (0.47 mL) in 30 mL THF.

[¢]

Add the activated C12 solution dropwise to the dopamine suspension over 4 hours.

[¢]

Why: Slow addition favors mono-substitution and prevents oligomerization of the
dopamine.

[e]

Stir for an additional 1 hour.
e Purification:
o Remove solvent under vacuum.[5]

o Redissolve in Ethyl Acetate and wash with brine/water to remove unreacted CDI and
imidazole byproducts.

o Dry over anhydrous

e Application (Nanocoating):

o Incubate the resulting Ethyl 12-((3,4-dihydroxyphenethyl)amino)-12-oxododecanoate with
oleic-acid coated iron oxide nanoparticles.

o Result: Ligand exchange occurs. The catechol group anchors to the iron surface, while the
C12-Ethoxy chain extends outward, forming a dense, hydrophobic polyamide-like brush
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layer that provides steric stabilization and mechanical protection against shear stress in
blood flow.

References

o Synthesis and Application of 12-Ethoxy-12-oxododecanoic acid in Nanomedicine.
Source:International Journal of Nanomedicine (Dove Press). Context: Describes the
synthesis of the C12 precursor and its use in creating stable, biocompatible shells for
PET/MRI imaging agents. URL:[Link]

» Biodegradable Poly(ester amide)s: Synthesis and Applications. Source:Polymers (MDPI).
Context: Comprehensive review of PEAs derived from diacids (like dodecanedioic acid) and
their mechanical advantages over pure polyesters. URL:[Link]

o Mechanical Properties of Nylon 6,12 vs. Nylon 12. Source:Dupont / MatWeb Technical Data.
Context: Baseline mechanical data for bulk polyamides derived from C12 precursors
(Dodecanedioic acid). URL:[Link]

e Production of Dodecanedioic Acid via Biotransformation. Source:Applied Microbiology and
Biotechnology. Context: Discusses the industrial sourcing of the C12 backbone used in these
polyamides. URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Mechanical & Functional Properties of
C12-Ethoxy-Polyamide Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139931/docs#technical-guide-mechanical-
functional-properties-of-c12-ethoxy-polyamide-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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